Cas no 68101-26-8 (Phenol, 4-(2-amino-4-oxazolyl)-)

• Product Name: Phenol, 4-(2-amino-4-oxazolyl)-
• CAS No: 68101-26-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1724053
• PubChem ID: 12425132
• Update Time: 2025-04-21

Phenol, 4-(2-amino-4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-amino-4-oxazolyl)-
• DTXSID401308817
• 4-(2-Amino-4-oxazolyl)phenol
• 68101-26-8
• SCHEMBL7933583

• Inchi： 1S/C9H8N2O2/c10-9-11-8(5-13-9)6-1-3-7(12)4-2-6/h1-5,12H,(H2,10,11)
• InChI Key： PZHQJYYEMGYJRD-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(=C1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.28